Cas no 736186-76-8 (N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 736186-76-8
• MF: C₁₁H₁₁ClFN₃O₂
• MW: 271.675344705582
• CID: 6415991
• PubChem ID: 78273877
• Update Time: 2025-05-20

N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 736186-76-8

• Inchi： 1S/C11H11ClFN3O2/c12-7-5-6(1-2-8(7)13)14-11(18)9-3-4-10(17)16-15-9/h1-2,5,9,15H,3-4H2,(H,14,18)(H,16,17)
• InChI Key： SGRFYGUCOXBECG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1CCC(NN1)=O)=O)F

Computed Properties

• Exact Mass: 271.0523825g/mol
• Monoisotopic Mass: 271.0523825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.2Ų

Additional information on N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 736186-76-8)

N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS number 736186-76-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents on the aromatic ring introduces specific electronic and steric properties that can influence its biological activity, making it a valuable candidate for further investigation.

The compound belongs to the pyridazine class of heterocyclic compounds, which are known for their diverse pharmacological properties. Pyridazines have been widely explored for their roles in various biological processes, including enzyme inhibition and receptor binding. The specific substitution pattern in N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide suggests that it may exhibit potent interactions with biological targets, making it a promising scaffold for drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The structural motif of N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide aligns well with this trend, as it offers a versatile platform for designing molecules with tailored biological activities. The chloro and fluoro groups can serve as handles for further chemical modification, allowing researchers to optimize potency, selectivity, and pharmacokinetic properties.

The synthesis of N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. Key steps typically include condensation reactions to form the pyridazine core, followed by functional group interconversions to introduce the chloro and fluoro substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve high yields and purity.

The pharmacological potential of N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been explored in several preclinical studies. These investigations have revealed promising activities against various biological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The compound's ability to modulate these pathways makes it an attractive candidate for further development into a therapeutic agent.

In particular, the fluoro substituent has been shown to enhance metabolic stability and bioavailability, which are critical factors for drug efficacy. Additionally, the chloro group can improve binding affinity by interacting with specific residues in the target protein. These structural features contribute to the compound's potential as a lead molecule for drug discovery.

The latest research in medicinal chemistry has focused on leveraging computational methods to accelerate the discovery of novel active compounds. Molecular modeling techniques have been used to predict the binding modes of N-(3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide with various biological targets, providing insights into its mechanism of action. These studies have helped refine the structure-function relationships of this compound and guide subsequent optimization efforts.

3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been incorporated into such screens to identify potential hits against relevant disease targets. The results from these screens have provided valuable data for further validation and development. 3-chloro-4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide includes exploring its potential in clinical trials. If preclinical data continue to demonstrate favorable safety and efficacy profiles, this compound could progress to human testing for the treatment of various diseases. Collaborations between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into tangible therapeutic benefits. 3-chloro-4-fluorophenyl strong>) - < strong > 6 - ox o - 1 , 6 - dihyd ro p y rid az ine - 3 - car box am ide ( C A S N o . 7 3 6 1 8 6 - 7 6 - 8 ) is a compoun d with significant pharmacological potential. Its unique structural features and promising preclinical activities make it a valuable candidate for further investigation in drug discovery. As research continues to uncover new therapeutic applications for this molecule, it holds promise for contributing to advancements in medicine. p >